N-(3,5-dimethoxyphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C19H18N4O3S/c1-25-15-8-14(9-16(10-15)26-2)21-18(24)12-27-19-6-5-17(22-23-19)13-4-3-7-20-11-13/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key: UCEDCCXFNGZLEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(C=C2)C3=CN=CC=C3)OC
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• CAS No.: 892439-60-0

Description

N-(3,5-dimethoxyphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H18N4O3S and its molecular weight is 382.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking

N-(3,5-dimethoxyphenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is involved in the synthesis of various novel compounds. For instance, a study involved the synthesis of novel pyridine and fused pyridine derivatives starting from a related compound, which were then evaluated through molecular docking screenings targeting GlcN-6-P synthase, revealing moderate to good binding energies (Flefel et al., 2018).

Antimicrobial and Antioxidant Activity

These synthesized compounds, including derivatives of this compound, have shown significant antimicrobial and antioxidant activities. This indicates their potential use in developing new treatments or preventive measures against various microbial infections and oxidative stress-related conditions (Flefel et al., 2018).

Vibrational Spectroscopic Analysis

Another study focused on the characterization of a related compound, N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide, to obtain vibrational signatures using Raman and Fourier transform infrared spectroscopy. This kind of analysis is crucial for understanding the molecular structure and properties of such compounds, which can be instrumental in drug design and other scientific applications (Mary et al., 2022).

Antiviral Potential

The study of vibrational spectroscopic signatures also revealed insights into the stereo-electronic interactions leading to the stability of these compounds, which is significant for their potential application in antiviral therapies. The pharmacokinetic properties and in-silico docking indicate the inhibition activity against viruses, suggesting their use in antiviral research (Mary et al., 2022).